Cas no 2172177-99-8 (tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate
• CAS No: 2172177-99-8
• MF: C₂₂H₂₉ClN₂O₂
• MW: 388.930865049362
• CID: 5804221
• PubChem ID: 165519344
• Update Time: 2025-05-21

tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate
• EN300-1282608
• 2172177-99-8
• tert-butyl N-[2-amino-3-(4-chloro-3-methylphenyl)propyl]-N-benzylcarbamate

• Inchi： 1S/C22H29ClN2O2/c1-16-12-18(10-11-20(16)23)13-19(24)15-25(21(26)27-22(2,3)4)14-17-8-6-5-7-9-17/h5-12,19H,13-15,24H2,1-4H3
• InChI Key： DYJAUZHDIMTQFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CN(C(=O)OC(C)(C)C)CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 388.1917559g/mol
• Monoisotopic Mass: 388.1917559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate

tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate: A Comprehensive Overview

The compound with CAS No 2172177-99-8, known as tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group with a benzylcarbamate moiety, along with an amino and chlorinated aromatic substituent. The combination of these functional groups makes it a versatile compound with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, particularly those targeting specific biological pathways. The presence of the amino group and the chlorinated aromatic ring suggests potential for interaction with enzymes or receptors, making it a valuable compound in medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the benzylcarbamate moiety and the subsequent coupling with the amino-containing aromatic ring. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, ensuring scalability for potential industrial applications.

In terms of biological activity, tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate has shown promise in preliminary assays targeting specific enzymes and cellular pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial in various disease states such as cancer and inflammatory disorders. Furthermore, its structural flexibility allows for further modification to enhance bioavailability and specificity, making it a valuable lead compound in drug discovery.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Researchers have utilized molecular modeling techniques to predict its binding affinity to various protein targets, providing insights into its potential therapeutic applications. These computational approaches complement experimental data, enabling a more comprehensive understanding of its pharmacological profile.

In conclusion, tert-butyl N-2-amino-3-(4-chloro-3-methylphenyl)propyl-N-benzylcarbamate represents a significant advancement in organic synthesis and drug design. Its unique structure, combined with recent research findings, positions it as a promising candidate for further exploration in the development of novel therapeutic agents.